2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile

• IUPAC Name: 2-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C16H15N9/c17-5-13-3-4-18-16(20-13)24-8-11-6-23(7-12(11)9-24)15-2-1-14-21-19-10-25(14)22-15/h1-4,10-12H,6-9H2
• InChI Key: DKTVAOUWCJKOBT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NN4C=NN=C4C=C3)C5=NC=CC(=N5)C#N
• Molecular Formula: C16H15N9
• Molecular Weight: 333.35 g/mol
• CAS No.: 2640974-80-5

Description

2-(5-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile is a heterocyclic compound featuring a fused [1,2,4]triazolo[4,3-b]pyridazine core linked to an octahydropyrrolo[3,4-c]pyrrole scaffold and a pyrimidine-4-carbonitrile moiety.

Biological Activity

The compound 2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile represents a novel class of triazolo-pyridazine derivatives that have garnered attention for their potential biological activities, particularly as inhibitors of cancer-related pathways. This article explores the compound's biological activity, including its mechanisms of action, in vitro efficacy against various cancer cell lines, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a triazolo-pyridazine moiety fused with an octahydropyrrolo framework. The molecular formula is $C_{15}H_{17}N_7$, and its molecular weight is approximately 293.35 g/mol.

The primary mechanism of action for this compound involves the inhibition of the c-Met kinase , a receptor tyrosine kinase implicated in various malignancies. The c-Met signaling pathway is crucial for tumor growth and metastasis, making it a significant target in cancer therapy.

In Vitro Studies

Recent studies have evaluated the cytotoxic effects of this compound against several cancer cell lines:

• Cell Lines Tested :
  • A549 (lung cancer)
  • MCF-7 (breast cancer)
  • HeLa (cervical cancer)
  • LO2 (normal human hepatocytes)
• Cytotoxicity Results :
  The compound exhibited varying degrees of cytotoxicity across different cell lines. Notably:
  • A549 : IC50 = 1.06 ± 0.16 μM
  • MCF-7 : IC50 = 1.23 ± 0.18 μM
  • HeLa : IC50 = 2.73 ± 0.33 μM

These results indicate that the compound possesses significant anti-proliferative effects, particularly against lung and breast cancer cell lines.

Enzymatic Activity

The inhibitory activity against c-Met kinase was also assessed:

• IC50 for c-Met kinase : 0.090 μM, comparable to Foretinib (IC50 = 0.019 μM), a known c-Met inhibitor.

Structure-Activity Relationship (SAR)

Research into SAR has revealed that specific structural features are critical for the biological activity of triazolo-pyridazine derivatives:

• The presence of the 2-pyridyl group significantly enhances cytotoxicity.
• Modifications to the benzene ring with halogen substitutions showed minimal effects on overall activity.

Case Studies

A case study involving this compound demonstrated its potential to induce late apoptosis in A549 cells and arrest these cells in the G0/G1 phase of the cell cycle. These findings suggest that targeting c-Met with this compound could effectively disrupt tumor growth dynamics.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Synthesis Method	Key Spectral Data	Biological Activity
Target Compound	[1,2,4]Triazolo[4,3-b]pyridazine + octahydropyrrolo[3,4-c]pyrrole + pyrimidine	Not detailed in evidence	Not provided	Not specified
3-[5-(4-Methoxyphenyl)-3,8-diphenylpyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidin-6-yl]-5H-[1,2,4]-triazolo[3,4-b][1,3,4]thiadiazin-6(7H)-one (, Compound 6)	Pyrrolo-thiazolo-pyrimidine + triazolo-thiadiazinone	Reaction with monochloroacetic acid in ethanol	NMR, MS confirmed	Not specified
2-{[5-(4-Methoxyphenyl)-3,8-diphenylpyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidin-6-yl]carbonyl}-N-phenylhydrazinecarbothioamide (, Compound 7)	Pyrrolo-thiazolo-pyrimidine + phenylhydrazinecarbothioamide	Reaction with phenylthiocyanate in dioxane	NMR, MS confirmed	Not specified
2-Methyl-4-{[(7-oxo-5-phenyl-1,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(phenyl)methyl]-amino}-6-phenylpyrimidine-5-carbonitrile (, Compound 12)	[1,2,4]Triazolo[1,5-a]pyrimidine + pyrimidine-carbonitrile	Reflux with DMF and piperidine	IR, elemental analysis confirmed	Antimicrobial activity

Key Observations:

Core Structural Differences: The target compound’s [1,2,4]triazolo[4,3-b]pyridazine core distinguishes it from triazolo[1,5-a]pyrimidine () and triazolo-thiadiazinone (). The octahydropyrrolo[3,4-c]pyrrole scaffold in the target compound introduces conformational rigidity, contrasting with the pyrrolo-thiazolo-pyrimidine systems in .

highlights the use of monochloroacetic acid and phenylthiocyanate for functionalization, which could inform strategies for modifying the target compound’s side chains .

Spectral Characterization :

• NMR and MS data are critical for confirming structures in and but are lacking for the target compound, underscoring a gap in the literature .

Reactivity and Stability

• Isomerization Behavior : Pyrazolo-triazolo-pyrimidine derivatives () undergo isomerization under varying conditions (e.g., triazolo[4,3-c]pyrimidine ↔ triazolo[1,5-c]pyrimidine). This suggests that the target compound’s triazolo-pyridazine core may exhibit similar isomer-dependent stability or reactivity, impacting its pharmacokinetic profile .